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Compound of Interest

Compound Name: D-4-77

Cat. No.: B12392230

For researchers, scientists, and drug development professionals engaged in work with the
potent SARS-CoV-2 Mpro inhibitor, D-4-77, adherence to strict safety and handling protocols is
paramount. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to ensure the safe and effective use of this compound in a
laboratory setting.

Immediate Safety and Hazard Information

D-4-77 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] It is a peptidyl inhibitor featuring an a-bromoacetamide warhead. Due to its potent
biological activity and classification, appropriate personal protective equipment (PPE) and
handling procedures must be utilized at all times.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table outlines the required PPE for handling D-4-77.
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PPE Category Item Specification

Chemical safety goggles
compliant with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[2]

[3]

Eye Protection Safety Goggles

_ Appropriate protective gloves
Hand Protection Gloves )
to prevent skin exposure.[2]

Long-sleeved protective
Body Protection Lab Coat/Coveralls clothing to prevent skin

exposure.[2][3]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if

Respiratory Protection Respirator exposure limits are exceeded
or if irritation or other

symptoms are experienced.[2]

[3]

Handling and Experimental Workflow

Safe handling of D-4-77 requires a controlled environment and a systematic workflow to
minimize the risk of exposure and contamination.

Experimental Workflow for Handling D-4-77
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Caption: A stepwise workflow for the safe handling of D-4-77, from preparation to disposal.
Detailed Procedural Guidance
Preparation:

o Don Personal Protective Equipment (PPE): Before entering the designated handling area,
put on all required PPE as specified in the table above.

o Prepare Engineering Controls: All handling of D-4-77 powder should be conducted within a
certified chemical fume hood to minimize inhalation exposure.

e Weighing: Use a precision balance within the fume hood. Minimize the creation of dust by
handling the compound gently.

Experimentation:

 Dissolution: If dissolving the compound, add the solvent slowly to the solid to avoid
splashing.

e Reaction/Assay: Conduct all experimental procedures within the fume hood.

Cleanup:
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o Decontamination: All glassware and surfaces that have come into contact with D-4-77 should
be decontaminated.

o Waste Segregation: All contaminated materials, including disposable PPE, pipette tips, and
excess compound, must be collected as hazardous waste.

» Doffing PPE: Remove PPE in the designated area, avoiding contact with the outer
contaminated surfaces. Wash hands thoroughly after removing gloves.

Disposal Plan

All waste containing D-4-77 must be treated as hazardous waste.

e Solid Waste: Collect in a clearly labeled, sealed container.

» Liquid Waste: Collect in a compatible, sealed, and labeled hazardous waste container.

o Disposal: Dispose of contents and container to an approved waste disposal plant.[1] Follow
all local, state, and federal regulations for hazardous waste disposal.

Key Experimental Data

The following table summarizes key in-vitro data for D-4-77.

Parameter Value Cell Line Reference
IC50 0.95 uM - [4]
EC50 0.49 pM Vero E6 [3]

First Aid Measures

In the event of exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

If Swallowed

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes and call a physician.[1]

Remove any contact lenses, locate eye-wash
station, and flush eyes immediately with large

Eye Contact amounts of water. Separate eyelids with fingers
to ensure adequate flushing. Promptly call a
physician.[1]

Immediately relocate self or casualty to fresh air.
Inhalation If breathing is difficult, give cardiopulmonary

resuscitation.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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